Cas no 6051-13-4 (2-Cyclohexylpropanoic acid)

• Product Name: 2-Cyclohexylpropanoic acid
• CAS No: 6051-13-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD00268172
• CID: 513161
• PubChem ID: 99816
• Update Time: 2025-05-20

2-Cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexylpropanoic acid
• 2-Cyclohexylpropionic acid
• 2-methylcyclohexaneacetic acid
• Cyclohexylpropionic acid
• 2-cyclohexyl-propionic acid
• Cyclohexylpropionsaure
• VRLUSLNMNQAPOH-UHFFFAOYSA-N
• NSC225250
• cyclohexaneacetic acid, alpha-methyl-
• 6543AE
• AK125718
• TL8004950
• ST24040513
• BB 0258513
• MFCD00268172
• SCHEMBL668002
• NSC 225250
• 2-cyclohexylpropanoicacid
• AKOS010488663
• NSC-225250
• C75828
• 6051-13-4
• SB36735
• NS00044954
• SB36788
• ALBB-016718
• CS-W021685
• EINECS 227-956-3
• EN300-132455
• SY271443
• DS-4886
• DTXSID301310992
• DB-260964

• MDL： MFCD00268172
• Inchi： 1S/C9H16O2/c1-7(9(10)11)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： VRLUSLNMNQAPOH-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Density: 1.019
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 126.1°C
• Refractive Index: 1.474
• PSA: 37.30000
• LogP: 2.28740

2-Cyclohexylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Cyclohexylpropanoic acid

2-Cyclohexylpropanoic Acid: A Comprehensive Overview

2-Cyclohexylpropanoic acid (CAS No. 6051-13-4) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and fragrance industries. This compound is characterized by its unique structure, which combines a cyclohexane ring with a propanoic acid group. The cyclohexyl moiety contributes to the molecule's stability and lipophilicity, while the carboxylic acid group imparts acidity and reactivity, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 2-cyclohexylpropanoic acid. Traditionally, the compound was synthesized via Friedel-Crafts acylation followed by hydrolysis. However, modern approaches leverage more efficient catalysts and green chemistry principles to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process.

The physical properties of 2-cyclohexylpropanoic acid are well-documented. It exists as a white crystalline solid with a melting point of approximately 130°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various applications where controlled solubility is essential.

In the pharmaceutical industry, 2-cyclohexylpropanoic acid has been explored as a potential lead compound for drug development. Its structural features allow for easy functionalization, enabling the creation of derivatives with diverse biological activities. For example, recent studies have demonstrated its ability to modulate ion channels, suggesting potential applications in treating neurological disorders. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been widely recognized, facilitating the production of enantiomerically pure compounds.

The material science sector has also benefited from the unique properties of 2-cyclohexylpropanoic acid. Its ability to form stable amide bonds makes it an ideal component in polymeric materials with tailored mechanical and thermal properties. Researchers have investigated its use in biodegradable polymers for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In the fragrance industry, 2-cyclohexylpropanoic acid is valued for its pleasant floral aroma profile. It serves as a key ingredient in perfumes and personal care products, contributing to their sensory appeal. Recent advancements in aroma chemistry have focused on enhancing its stability and bioavailability through encapsulation techniques.

From an environmental perspective, the biodegradability of 2-cyclohexylpropanoic acid has been studied extensively. Under aerobic conditions, it undergoes microbial degradation efficiently, minimizing its ecological footprint. This attribute aligns with growing industry trends toward sustainable practices and eco-friendly chemical solutions.

In conclusion, 2-cyclohexylpropanoic acid (CAS No. 6051-13-4) stands out as a multifaceted compound with applications spanning diverse industries. Its unique structure, coupled with advancements in synthetic methodologies and application development, ensures its continued relevance in both academic research and industrial settings.